Propionic Anhydride

• CAS No.: 123-62-6
• Product Name: Propionic Anhydride
• Molecular Formula: C6H10O3; (CH3CH2CO)2O; C6H10O3
• Molecular Weight: 130.14 g/mol
• IUPAC Name: propanoyl propanoate
• Standard InChI: InChI=1S/C6H10O3/c1-3-5(7)9-6(8)4-2/h3-4H2,1-2H3
• Standard InChIKey: WYVAMUWZEOHJOQ-UHFFFAOYSA-N
• SMILES: CCC(=O)OC(=O)CC
• Canonical SMILES: CCC(=O)OC(=O)CC
• Boiling Point: 336 °F at 760 mm Hg (USCG, 1999); 170.0 °C; 170 °C; 167 °C
• Colorform: Colorless liquid
• Density: 1.01 at 68 °F (USCG, 1999); 1.011 g/cu cm at 20 °C; Relative density (water = 1): 1.01
• Flash Point: 145 °F (USCG, 1999); 165 °F (74 °C) (Open Cup); 145 °F (63 °C) (Closed Cup); 63 °C c.c.
• Melting Point: -45 °F (USCG, 1999); -45.0 °C; -45 °C
• Physical Description: Propionic anhydride is a colorless liquid with a pungent odor. Flash point 165°F. Density 8.4 lb /gal. Corrosive to metals and tissue.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Propionic anhydride is a colorless liquid with a pungent odor. Flash point 165°F. Density 8.4 lb /gal. Corrosive to metals and tissue.
• Solubility: Decomposed by water; soluble in methanol, ethanol, ether and chloroform; Soluble in alkalies; Miscible with ether; slightly soluble in carbon tetraachloride; In water, 1.02X10+5 mg/L at 25 °C (est); Solubility in water: reaction
• Synonyms: 1,1’-Anhydride Propanoic Acid; Anhydride Propanoic Acid; Propionic Anhydride; Methylacetic Anhydride; Propanoic Anhydride; Propionic Acid Anhydride; Propionyl Anhydride; Propionyl Oxide
• Vapor Density: 4.49 (Air = 1); Relative vapor density (air = 1): 4.5
• Vapor Pressure: 1.36 mmHg; 1.36 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.1
• PubChem Compound: 31263
• Last Modified: Nov 11 2021